![molecular formula C8H6N4O B1491678 2-(6-formyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile CAS No. 2092706-51-7](/img/structure/B1491678.png)
2-(6-formyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile
Overview
Description
Scientific Research Applications
Antibacterial Activity
Imidazole derivatives show antibacterial activity . They can be used in the development of new drugs to treat bacterial infections.
Antimycobacterial Activity
Some imidazole derivatives have shown potent antimycobacterial activity . They could be used in the treatment of diseases caused by Mycobacterium tuberculosis .
Anti-inflammatory Activity
Imidazole derivatives can exhibit anti-inflammatory properties . This makes them potential candidates for the development of anti-inflammatory drugs.
Antitumor Activity
Imidazole derivatives have been found to possess antitumor activity . They could be used in the development of new anticancer drugs.
Antidiabetic Activity
Some imidazole derivatives have shown antidiabetic activity . They could be used in the treatment of diabetes.
Antiviral Activity
Imidazole derivatives can exhibit antiviral properties . This makes them potential candidates for the development of antiviral drugs.
Antileishmanial Activity
Hydrazine-coupled pyrazole derivatives, which are related to imidazole derivatives, have shown potent antileishmanial activity . They could be used in the treatment of leishmaniasis.
Antimalarial Activity
Hydrazine-coupled pyrazole derivatives have also shown antimalarial activity . They could be used in the treatment of malaria.
properties
IUPAC Name |
2-(6-formylimidazo[1,2-b]pyrazol-1-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O/c9-1-2-11-3-4-12-8(11)5-7(6-13)10-12/h3-6H,2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXQQIDHKZHEMCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC(=N2)C=O)N1CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-formyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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